Cas no 1234983-74-4 (2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide)

• Product Name: 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
• CAS No: 1234983-74-4
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5452315
• Update Time: 2025-08-03

2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-benzyl-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

• Inchi： 1S/C19H18N4O3S/c1-20-18(24)13-27-19-21-11-17(15-8-5-9-16(10-15)23(25)26)22(19)12-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3,(H,20,24)
• InChI Key： QDNSADNFDMEANL-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(CC2=CC=CC=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Introduction to 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No. 1234983-74-4)

2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide, with the CAS number 1234983-74-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles and is characterized by its unique structural features, including a benzyl group, a nitrophenyl moiety, and a sulfanyl linkage. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is particularly noteworthy due to its complexity and the presence of multiple functional groups. The imidazole ring, a common motif in many biologically active compounds, is known for its ability to form hydrogen bonds and interact with various biological targets. The benzyl group enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability. The nitrophenyl moiety introduces electron-withdrawing properties, which can influence the compound's reactivity and stability. The sulfanyl linkage adds another layer of complexity, contributing to the molecule's overall flexibility and conformational diversity.

Recent studies have explored the potential therapeutic applications of 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide. One area of significant interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, preliminary studies have indicated that it may have antiviral activity against certain RNA viruses, although further research is needed to confirm these findings.

In the context of drug discovery, 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Its unique structure and multifaceted biological activities make it an attractive target for optimization through medicinal chemistry approaches. For instance, modifications to the benzyl group or the nitrophenyl moiety could enhance its potency or selectivity for specific biological targets.

Clinical trials are an essential step in translating laboratory findings into practical medical applications. While no clinical trials have yet been conducted on 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide, preclinical studies have provided valuable insights into its safety and efficacy profiles. These studies have demonstrated that the compound exhibits low toxicity in vitro and in animal models, suggesting that it may be suitable for further development as a therapeutic agent.

The synthesis of 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide involves several steps, including the formation of the imidazole ring, the introduction of the benzyl and nitrophenyl groups, and the final sulfanylation step. Each step requires careful control of reaction conditions to ensure high yields and purity. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in research and development efforts.

In conclusion, 2-{[1-benzyl-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No. 1234983-74-4) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted properties make it an exciting target for further investigation in both academic and industrial settings. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound may play a significant role in advancing our understanding of complex biological processes and developing new treatments for various diseases.